Cas no 150481-98-4 (Methanesulfonamide,N-[(4R)-1'-[(2R)-6-cyano-1,2,3,4-tetrahydro-2-naphthalenyl]-3,4-dihydro-4-hydroxyspiro[2H-1-benzopyran-2,4'-piperidin]-6-yl]-,rel-)

• Product Name: Methanesulfonamide,N-[(4R)-1'-[(2R)-6-cyano-1,2,3,4-tetrahydro-2-naphthalenyl]-3,4-dihydro-4-hydroxyspiro[2H-1-benzopyran-2,4'-piperidin]-6-yl]-,rel-
• CAS No: 150481-98-4
• MF: C₂₅H₂₉N₃O₄S
• MW: 467.580465078354
• CID: 158780
• PubChem ID: 9934294
• Update Time: 2025-04-19

Methanesulfonamide,N-[(4R)-1'-[(2R)-6-cyano-1,2,3,4-tetrahydro-2-naphthalenyl]-3,4-dihydro-4-hydroxyspiro[2H-1-benzopyran-2,4'-piperidin]-6-yl]-,rel- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[(4R)-1'-[(2R)-6-cyano-1,2,3,4-tetrahydro-2-naphthalenyl]-3,4-dihydro-4-hydroxyspiro[2H-1-benzopyran-2,4'-piperidin]-6-yl]-,rel-
• Methanesulfonamide, N-(1'-(6-cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-3,4-dihydro-4-hydroxyspiro(2H-1-benzopyran-2,4'-piperidin)-6-yl)-, (R*,R*)-
• Methanesulfonamide,N-[(4R)-1'-[(2R)-6-cyano-1,2,3,4-tetrahydro-2-naphthalenyl]-3,4-dihydro-4-hydroxyspiro[2H-1-benzopyran-2,4
• N-[1'-(6-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)-4-hydroxyspiro[3,4-dihydrochromene-2,4'-piperidine]-6-yl]methanesulfonamide
• BDBM24064
• N-[(4R)-1''-[(2R)-6-cyano-1,2,3,4-tetrahydronaphthalen-2-yl]-3,4-dihydrospiro[1-benzopyran-2,4''-piperidine]-4-ol]methanesulfonamide
• MK 499
• MK499
• L 706000
• [35S]-MK499
• MK-499 FREE BASE, (+/-)-
• UNII-8NWU765OLC
• CHEMBL477015
• L-706000 FREE BASE, (+/-)-
• L-706000
• 150481-98-4
• Methanesulfonamide, N-(1'-(6-cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-3,4-dihydro-4-hydroxyspiro(2H-1-benzopyran-2,4'-piperidin)-6-yl)-, (R-(R*,R*))
• SCHEMBL4706649
• Q27086827
• MK-499 free base
• L-706000 free base
• N-[(4R)-1'-[(2R)-6-cyano-1,2,3,4-tetrahydronaphthalen-2-yl]-4-hydroxyspiro[3,4-dihydrochromene-2,4'-piperidine]-6-yl]methanesulfonamide
• N-[(4R)-1'-[(2R)-6-cyano-1,2,3,4-tetrahydronaphthalen-2-yl]-4-hydroxyspiro[chroman-2,4'-piperidine]-6-yl]methanesulfonamide
• UNII-OM3KJ27ATS
• 8NWU765OLC
• MK-499
• L-706,000
• 161799-18-4
• GTPL2607
• OM3KJ27ATS

• Inchi： 1S/C25H29N3O4S/c1-33(30,31)27-20-5-7-24-22(14-20)23(29)15-25(32-24)8-10-28(11-9-25)21-6-4-18-12-17(16-26)2-3-19(18)13-21/h2-3,5,7,12,14,21,23,27,29H,4,6,8-11,13,15H2,1H3/t21-,23-/m1/s1
• InChI Key： NIYGLRKUBPNXQS-FYYLOGMGSA-N
• SMILES： S(C)(NC1C=CC2=C(C=1)[C@@H](CC1(CCN([C@H]3CC4C=CC(C#N)=CC=4CC3)CC1)O2)O)(=O)=O

Computed Properties

• Exact Mass: 467.18807
• Monoisotopic Mass: 467.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 102.66